Cas no 150369-70-3 (Acetamide, 2,2'-oxybis[N-methyl-N-phenyl-)

• Product Name: Acetamide, 2,2'-oxybis[N-methyl-N-phenyl-
• CAS No: 150369-70-3
• MF: C₁₈H₂₀N₂O₃
• MW: 312.363004684448
• CID: 1325882
• PubChem ID: 52558674
• Update Time: 2025-04-20

Acetamide, 2,2'-oxybis[N-methyl-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• N-methyl-2-[2-(N-methylanilino)-2-oxoethoxy]-N-phenylacetamide
• Z275680258
• AKOS030567536
• DTXSID50680492
• 150369-70-3
• 2,2'-Oxybis(N-methyl-N-phenylacetamide)
• N,N'-dimethyl-N,N'-diphenyl-3-oxapentanediamide
• Acetamide, 2,2'-oxybis[N-methyl-N-phenyl-

• Inchi： 1S/C18H20N2O3/c1-19(15-9-5-3-6-10-15)17(21)13-23-14-18(22)20(2)16-11-7-4-8-12-16/h3-12H,13-14H2,1-2H3
• InChI Key： HIELYQQIYOVIAZ-UHFFFAOYSA-N
• SMILES： O(CC(N(C)C1C=CC=CC=1)=O)CC(N(C)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 312.1475
• Monoisotopic Mass: 312.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• PSA: 49.85